Cas no 1806348-25-3 (2-Bromo-4-(3-oxopropyl)mandelic acid)

• Product Name: 2-Bromo-4-(3-oxopropyl)mandelic acid
• CAS No: 1806348-25-3
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 4796944
• Update Time: 2025-08-05

2-Bromo-4-(3-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(3-oxopropyl)mandelic acid

• Inchi： 1S/C11H11BrO4/c12-9-6-7(2-1-5-13)3-4-8(9)10(14)11(15)16/h3-6,10,14H,1-2H2,(H,15,16)
• InChI Key： AQERAOYFDWJXNI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)O)CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• XLogP3: 1.2
• Topological Polar Surface Area: 74.6

Additional information on 2-Bromo-4-(3-oxopropyl)mandelic acid

2-Bromo-4-(3-Oxopropyl)Mandelic Acid

2-Bromo-4-(3-Oxopropyl)Mandelic Acid, also known by its CAS number 1806348-25-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of mandelic acids, which are derivatives of alpha-hydroxy acids, and it is characterized by the presence of a bromine atom at the second position and a 3-oxopropyl group at the fourth position on the benzene ring. The structure of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules, including pharmaceutical agents.

The synthesis of 1806348-25-3 involves a series of well-established organic reactions, including bromination and alkylation steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 2-Bromo-4-(3-Oxopropyl)Mandelic Acid lies in its role as a precursor for drug development. Its unique structure allows for the incorporation of functional groups that can enhance bioavailability, selectivity, and efficacy in therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties, making them candidates for treating conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 1806348-25-3 has been utilized in the development of advanced materials. Its ability to form stable complexes with metal ions has led to its exploration in catalysis and sensor technology. Recent research has highlighted its potential as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates under mild conditions.

The structural versatility of 2-Bromo-4-(3-Oxopropyl)Mandelic Acid also makes it an attractive candidate for green chemistry initiatives. By incorporating this compound into sustainable synthetic pathways, chemists can reduce waste and improve process efficiency. For example, recent studies have demonstrated its use in cascade reactions that minimize the need for multiple steps and reagents.

From an analytical standpoint, the characterization of 1806348-25-3 has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools enable precise determination of its molecular structure and purity, ensuring consistency in both research and industrial applications.

In conclusion, 2-Bromo-4-(3-Oxopropyl)Mandelic Acid (CAS No: 1806348-25-3) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its structural features make it an invaluable tool for developing innovative solutions in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new potentials for this compound, its significance in both academic and industrial settings is expected to grow further.